Cas no 923230-43-7 (1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine)

1-(4-Fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine is a fluorinated sulfonamide derivative featuring a piperazine core functionalized with a propargyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the 4-fluorobenzenesulfonyl moiety enhances its stability and reactivity, while the propargyl group offers a handle for further functionalization via click chemistry or other coupling reactions. Its well-defined structure and high purity make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by NMR and HPLC for quality assurance.
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine structure
923230-43-7 structure
Product Name:1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
CAS No:923230-43-7
MF:C13H15FN2O2S
MW:282.333805322647
CID:6245326
PubChem ID:16380561
Update Time:2025-06-08

1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
    • EN300-16242128
    • AKOS008958593
    • Z52668703
    • 923230-43-7
    • AB00984133-01
    • Inchi: 1S/C13H15FN2O2S/c1-2-7-15-8-10-16(11-9-15)19(17,18)13-5-3-12(14)4-6-13/h1,3-6H,7-11H2
    • InChI Key: CRMXTCKEFBQOPV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 282.08382706g/mol
  • Monoisotopic Mass: 282.08382706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49Ų

1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-16242128-0.05g
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7
0.05g
$212.0 2023-06-04
Enamine
EN300-16242128-50mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
50mg
$468.0 2023-09-22
Enamine
EN300-16242128-100mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
100mg
$490.0 2023-09-22
Enamine
EN300-16242128-250mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
250mg
$513.0 2023-09-22
Enamine
EN300-16242128-500mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
500mg
$535.0 2023-09-22
Enamine
EN300-16242128-1000mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
1000mg
$557.0 2023-09-22
Enamine
EN300-16242128-2500mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
2500mg
$1089.0 2023-09-22
Enamine
EN300-16242128-5000mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
5000mg
$1614.0 2023-09-22
Enamine
EN300-16242128-10000mg
1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine
923230-43-7 90.0%
10000mg
$2393.0 2023-09-22

Additional information on 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine

Chemical Profile of 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine (CAS No. 923230-43-7)

1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 923230-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of heterocyclic amines, characterized by its six-membered ring containing two nitrogen atoms. The presence of a fluorobenzenesulfonyl group at the C1 position and a prop-2-ynyl (propargyl) group at the C4 position imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The fluorobenzenesulfonyl moiety is well-known for its role in enhancing metabolic stability and binding affinity in drug molecules. The fluorine atom, due to its electronegativity, can modulate the electronic distribution of the aromatic ring, influencing both the reactivity and selectivity of the compound. This feature is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for drug development. In contrast, the prop-2-ynyl group introduces a terminal alkyne functionality, which can serve as a versatile handle for further chemical modifications. Alkynes are frequently utilized in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the construction of more complex molecular architectures.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine as a scaffold for developing novel bioactive molecules. Studies have demonstrated that the combination of the sulfonyl and propargyl groups can enhance interactions with biological targets, such as enzymes and receptors. For instance, computational simulations suggest that this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.

In the realm of drug discovery, 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine has been explored as a precursor for synthesizing more sophisticated derivatives. The propargyl group provides an excellent site for introducing additional functional moieties through transition-metal-catalyzed reactions. This flexibility has allowed researchers to design molecules with tailored pharmacological properties. Moreover, the fluorobenzenesulfonyl group can be further modified to introduce other substituents that may enhance solubility or improve oral bioavailability.

One of the most intriguing aspects of this compound is its potential application in modulating neurotransmitter systems. Piperazine derivatives are known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. The presence of both the sulfonyl and propargyl groups may fine-tune these interactions, leading to compounds with enhanced selectivity and efficacy. Preliminary pharmacological studies have indicated that derivatives of 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine may exhibit anxiolytic or antidepressant-like effects, although further research is needed to fully elucidate their mechanisms of action.

The synthesis of 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfonyl group typically involves sulfonation followed by reduction or coupling reactions. The propargyl group is often introduced via Sonogashira coupling between terminal alkynes and halogenated precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

From a medicinal chemistry perspective, 1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-yl)piperazine represents an excellent example of how structural modifications can influence biological activity. The combination of electron-withdrawing and electron-donating groups around the piperazine ring creates a delicate balance that can optimize binding interactions with biological targets. This principle is fundamental to modern drug design, where small changes in molecular structure can lead to significant improvements in therapeutic efficacy.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties such as lipophilicity, metabolic stability, and receptor binding affinity. The fluorine atom's small size allows it to fit into hydrophobic pockets of proteins without significantly altering overall molecular volume or shape. This characteristic has made fluorinated piperazines valuable tools in medicinal chemistry for developing drugs with improved pharmacokinetic profiles.

In conclusion,1-(4-fluorobenzenesulfonyl)-4-(prop-2-yn-1-y)piperazine (CAS No. 923230-43) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications ranging from CNS disorders to oncology. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this one will play an increasingly important role in drug discovery and development.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.